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Compound of Interest

Compound Name: 4-Methylpyridine

Cat. No.: B042270 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial sources, available

purity grades, and analytical methodologies for 4-Methylpyridine (also known as γ-picoline or

4-picoline). This crucial heterocyclic building block is a key precursor in the synthesis of

numerous pharmaceutical and agrochemical compounds.

Commercial Sources and Purity Grades
4-Methylpyridine is readily available from a variety of chemical suppliers, catering to a wide

range of research and manufacturing needs. Purity levels typically range from technical grade

to high-purity grades suitable for pharmaceutical applications. Below is a summary of

prominent suppliers and their offered grades of 4-Methylpyridine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b042270?utm_src=pdf-interest
https://www.benchchem.com/product/b042270?utm_src=pdf-body
https://www.benchchem.com/product/b042270?utm_src=pdf-body
https://www.benchchem.com/product/b042270?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier Purity Grade(s) Notes

Sigma-Aldrich (Merck)
≥98.0% (GC), 98%, for

synthesis

Offers various grades suitable

for general laboratory use and

organic synthesis.[1]

TCI America >98.0% (GC)

Provides a grade with detailed

specifications available on

their website.

Loba Chemie 97% (For Synthesis)

Offers a synthesis grade with

specified physical and

chemical properties.[2]

Otto Chemie 99%

Provides a high-purity grade

suitable for more sensitive

applications.[3]

ChemicalBook 98%, 99%

A platform listing various

Chinese and international

suppliers with a range of

purities.[4]

LookChem 99%

Lists multiple suppliers, some

offering Certificates of Analysis

(CoA) and Material Safety

Data Sheets (MSDS).[5]

Applications of 4-Methylpyridine in Research and
Drug Development
The purity of 4-Methylpyridine is a critical factor that dictates its suitability for specific

applications.

Synthesis Grade (Typically 97-98%): This grade is widely used as a starting material for the

synthesis of other chemical intermediates.[2] Its primary application is in the industrial

production of isonicotinic acid, a key precursor to the anti-tuberculosis drug isoniazid.[6][7][8]

[9] It also serves as a building block for agrochemicals and other specialty chemicals.[10]
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High-Purity Grade (≥99%): In drug development and pharmaceutical manufacturing, high-

purity 4-Methylpyridine is essential to ensure the quality and safety of the final active

pharmaceutical ingredient (API).[3] Using a higher purity starting material minimizes the

formation of process-related impurities that can be difficult and costly to remove in later

stages. This grade is also employed in the synthesis of novel pharmaceutical candidates and

in laboratory research where high precision is required.

Logical Flow of 4-Methylpyridine from Application to
Purity
The following diagram illustrates the relationship between the intended application of 4-
Methylpyridine and the required purity grade.

Applications

Key Intermediate

Active Pharmaceutical Ingredient
4-Methylpyridine Purity GradesAgrochemical Synthesis

Synthesis Grade
(97-98%)

Pharmaceutical Synthesis Isonicotinic Acid

Research & Development
High-Purity Grade

(≥99%)

Isoniazid (Anti-tuberculosis Drug)

Requires Requires

Click to download full resolution via product page

Purity grade selection based on the intended application of 4-Methylpyridine.

Experimental Protocols for Purity Determination
The purity of 4-Methylpyridine is typically determined by Gas Chromatography (GC) or High-

Performance Liquid Chromatography (HPLC). These techniques allow for the separation and

quantification of the main component and any impurities.
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Gas Chromatography (GC) Method for Purity Analysis
GC is a robust method for analyzing volatile compounds like 4-Methylpyridine. A common

approach involves using a capillary column and a Flame Ionization Detector (FID).

Workflow for GC Purity Analysis of 4-Methylpyridine

Sample Preparation:
Dilute 4-Methylpyridine in a suitable solvent (e.g., Methanol).

GC Injection:
Inject a small volume of the prepared sample into the GC.

Separation:
Volatile components are separated based on their boiling points and interaction with the stationary phase in the capillary column.

Detection (FID):
The separated components are detected by the Flame Ionization Detector.

Data Analysis:
Integrate the peak areas in the chromatogram. Calculate the purity as the percentage of the main peak area relative to the total peak area.

Click to download full resolution via product page

A typical workflow for the purity analysis of 4-Methylpyridine using Gas Chromatography.

Illustrative GC Parameters:
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Parameter Value

Column
Capillary column (e.g., DB-5, 30 m x 0.25 mm

ID, 0.25 µm film thickness)

Carrier Gas
Helium or Nitrogen, constant flow rate (e.g., 1

mL/min)

Injector Temperature 250 °C

Oven Temperature Program
Initial: 60 °C, hold for 2 min; Ramp: 10 °C/min to

200 °C, hold for 5 min

Detector Flame Ionization Detector (FID)

Detector Temperature 280 °C

Injection Volume 1 µL

Solvent Methanol

Note: These parameters are illustrative and may require optimization based on the specific

instrument and potential impurities.

High-Performance Liquid Chromatography (HPLC)
Method for Purity Analysis
HPLC can also be employed for the analysis of 4-Methylpyridine, particularly for non-volatile

impurities. A reverse-phase column with a UV detector is a common configuration.

Illustrative HPLC Parameters:
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Parameter Value

Column
C18 reverse-phase column (e.g., 250 mm x 4.6

mm, 5 µm particle size)

Mobile Phase

Isocratic or gradient elution with a mixture of

Acetonitrile and a buffered aqueous solution

(e.g., phosphate buffer, pH 7)

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Detector UV detector at 254 nm

Injection Volume 10 µL

Diluent Mobile Phase

Note: Method development and validation are crucial to ensure accuracy and precision for both

GC and HPLC analyses.

This technical guide provides a foundational understanding of the commercial landscape and

analytical considerations for 4-Methylpyridine. For specific applications, it is always

recommended to consult the supplier's Certificate of Analysis and perform appropriate quality

control testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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